(6-chloro-1H-indazol-5-yl)methanol

• Molecular Formula: C8H7ClN2O
• Molecular Weight: 182.61 g/mol
• IUPAC Name: (6-chloro-1H-indazol-5-yl)methanol
• InChI: InChI=1S/C8H7ClN2O/c9-7-2-8-5(3-10-11-8)1-6(7)4-12/h1-3,12H,4H2,(H,10,11)
• InChI Key: CUZJQPUHNQEELD-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=NNC2=CC(=C1CO)Cl

Description

(6-Chloro-1H-indazol-5-yl)methanol is a heterocyclic organic compound featuring an indazole core substituted with a chlorine atom at position 6 and a hydroxymethyl (-CH2OH) group at position 5. This molecule is of interest in medicinal chemistry due to the indazole scaffold’s prevalence in bioactive molecules, particularly kinase inhibitors and anticancer agents.

Key structural attributes:

• Molecular formula: C8H7ClN2O
• Functional groups: Chlorine (position 6), hydroxymethyl (position 5)

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (6-chloro-1H-indazol-5-yl)methanol typically involves the reaction of 6-chloroindazole with formaldehyde under basic conditions. The reaction proceeds via nucleophilic addition of the indazole nitrogen to the carbonyl carbon of formaldehyde, followed by proton transfer and subsequent reduction to yield the desired product. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate, and the reaction is carried out in a suitable solvent like methanol or ethanol .

Industrial Production Methods

Industrial production methods for (6-chloro-1H-indazol-5-yl)methanol are similar to laboratory synthesis but are scaled up to accommodate larger quantities. These methods may involve continuous flow reactors to ensure efficient mixing and reaction control. Additionally, purification steps such as recrystallization or chromatography are employed to obtain high-purity product suitable for further applications .

Chemical Reactions Analysis

Types of Reactions

(6-chloro-1H-indazol-5-yl)methanol undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a formyl or carboxyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The chloro substituent can be reduced to a hydrogen atom using reducing agents such as lithium aluminum hydride.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydride.

Major Products Formed

Oxidation: (6-chloro-1H-indazol-5-yl)formaldehyde or (6-chloro-1H-indazol-5-yl)carboxylic acid.

Reduction: 1H-indazol-5-ylmethanol.

Substitution: Various substituted indazole derivatives depending on the nucleophile used.

Scientific Research Applications

(6-chloro-1H-indazol-5-yl)methanol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a lead compound for the development of new therapeutic agents targeting specific biological pathways.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (6-chloro-1H-indazol-5-yl)methanol involves its interaction with specific molecular targets, such as enzymes or receptors. The chloro and hydroxymethyl groups contribute to its binding affinity and specificity. The compound may inhibit or activate certain pathways, leading to its observed biological effects. Detailed studies on its molecular targets and pathways are ongoing to fully elucidate its mechanism of action .

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The compound’s closest analogues include hydroxyl-substituted indazoles and positional isomers. Below is a comparative analysis:

Compound Name	Substituent Position	Functional Group	CAS Number	Key Differences vs. Target Compound
(6-Chloro-1H-indazol-5-yl)methanol	5, 6	-CH2OH, -Cl	Not provided	Reference compound
6-Chloro-5-hydroxy-1H-indazole	5, 6	-OH, -Cl	Not provided	Hydroxyl (-OH) vs. hydroxymethyl (-CH2OH) at position 5
5-Chloro-1H-indazol-6-ol	5, 6	-Cl, -OH	116570-38-8	Chlorine at position 5, hydroxyl at 6 (positional isomer)

Physicochemical and Functional Implications

Hydroxymethyl (-CH2OH) vs. Hydroxyl (-OH): The hydroxymethyl group in (6-chloro-1H-indazol-5-yl)methanol introduces greater steric bulk and hydrogen-bonding capacity compared to the hydroxyl group in 6-chloro-5-hydroxy-1H-indazole. This may enhance solubility in polar solvents or interactions with biological targets . However, the hydroxyl group’s smaller size in analogues like 6-chloro-5-hydroxy-1H-indazole could favor membrane permeability in drug design contexts.

Positional Isomerism: In 5-chloro-1H-indazol-6-ol, the chlorine and hydroxyl groups are swapped compared to the target compound. For example, chlorine at position 5 may deactivate the aromatic ring differently, affecting reactivity in further derivatization .

Safety and Handling: Limited safety data are available for these compounds. However, chlorine and hydroxyl/hydroxymethyl substituents generally necessitate precautions against skin/eye irritation and environmental toxicity .

Research Findings and Data Gaps

Key Observations from Available Evidence

• The provided evidence highlights synthetic and structural descriptors but lacks experimental data (e.g., solubility, bioactivity) for direct comparisons .
• Substitution patterns (position and functional group type) are critical determinants of physicochemical behavior, but quantitative structure-activity relationship (QSAR) studies are absent in the provided materials.

Critical Analysis of Evidence Limitations

• and : Focus on nomenclature and basic properties but omit comparative pharmacological or synthetic data.

Biological Activity

(6-chloro-1H-indazol-5-yl)methanol is an organic compound recognized for its unique indazole structure, which includes a chlorine atom and a hydroxymethyl group. Its molecular formula is C$_9$H$_8$ClN$_3$O, with a molecular weight of 213.63 g/mol. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in enzyme inhibition and anticancer properties.

The biological activity of (6-chloro-1H-indazol-5-yl)methanol primarily involves its interaction with various enzymes and receptors. The presence of the chloro and hydroxymethyl groups enhances its binding affinity and specificity towards molecular targets, which may include kinases involved in cellular signaling pathways. Research indicates that this compound can inhibit certain enzymes by binding to their active sites, thereby modulating their activity and influencing vital biological processes such as cell proliferation and apoptosis.

Biological Activity Overview

Recent studies have highlighted the following key biological activities associated with (6-chloro-1H-indazol-5-yl)methanol:

• Enzyme Inhibition : The compound exhibits significant enzyme inhibition, particularly against kinases involved in cancer progression.
• Anticancer Properties : In vitro studies have demonstrated cytotoxic effects against various cancer cell lines, suggesting potential therapeutic applications in oncology.

Anticancer Activity

A notable study evaluated the cytotoxic effects of (6-chloro-1H-indazol-5-yl)methanol on several cancer cell lines. The results indicated that this compound showed promising activity against ovarian (OVCAR-3) and breast (MDA-MB-468) cancer cells, with observed growth inhibition percentages of 10% and 47%, respectively .

Table 1: Cytotoxic Effects Against Cancer Cell Lines

Cell Line	Growth Inhibition (%)
OVCAR-3	10
MDA-MB-468	47
DU-145	98.79
SW-620	50.98
TK-10	52.33

This data highlights the compound's selectivity and potency against specific cancer types, indicating its potential as a lead compound for further development.

Structure-Activity Relationship (SAR)

The structure of (6-chloro-1H-indazol-5-yl)methanol allows for various modifications that can enhance its biological activity. Comparative studies with similar compounds have provided insights into its unique properties:

Table 2: Comparison with Similar Compounds

Compound Name	Structure Features	Biological Activity
6-Chloroindazole	Chlorine at position 6	Antimicrobial properties
1H-Indazole	Basic indazole structure	Anti-inflammatory effects
5-Methylindazole	Methyl substitution on indazole	Potential anticancer activity
(6-chloro-1H-indazol-5-yl)methanol	Chlorine at position 6, hydroxymethyl	Significant enzyme inhibition

The presence of both a chlorine atom and a hydroxymethyl group distinguishes (6-chloro-1H-indazol-5-yl)methanol from other indazole derivatives, potentially enhancing its biological interactions and therapeutic potential compared to structurally similar compounds.

Binding Studies

Binding studies utilizing techniques such as surface plasmon resonance have demonstrated that (6-chloro-1H-indazol-5-yl)methanol can effectively bind to specific enzymes, leading to inhibition. These studies are crucial for understanding the compound's mechanism of action and optimizing its pharmacological properties .